Cas no 2385987-24-4 (Pyrazine, 2-chloro-5-iodo-3-methyl-)

• Product Name: Pyrazine, 2-chloro-5-iodo-3-methyl-
• CAS No: 2385987-24-4
• MF: C₅H₄ClIN₂
• MW: 254.45613193512
• MDL: MFCD30480998
• CID: 5194635
• PubChem ID: 155893761
• Update Time: 2025-06-11

Pyrazine, 2-chloro-5-iodo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-chloro-5-iodo-3-methyl-
• 2-chloro-5-iodo-3-methylpyrazine
• SB75176
• 2-chloro-5-iodo-3-methyl-pyrazine
• PS-18681
• CS-0310177
• SY287550
• 2385987-24-4
• F78285
• MFCD30480998

• MDL： MFCD30480998
• Inchi： 1S/C5H4ClIN2/c1-3-5(6)8-2-4(7)9-3/h2H,1H3
• InChI Key： PGAIJMNIJQGPSV-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(I)N=C1C

Computed Properties

• Exact Mass: 253.91077g/mol
• Monoisotopic Mass: 253.91077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų

Additional information on Pyrazine, 2-chloro-5-iodo-3-methyl-

Pyrazine, 2-chloro-5-iodo-3-methyl- (CAS No. 2385987-24-4): A Key Intermediate in Modern Pharmaceutical and Chemical Research

Pyrazine, 2-chloro-5-iodo-3-methyl- (CAS No. 2385987-24-4) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both chloro and iodo substituents on the pyrazine ring enhances its reactivity, making it an invaluable building block for the development of novel therapeutic agents.

The chemical structure of Pyrazine, 2-chloro-5-iodo-3-methyl- (CAS No. 2385987-24-4) consists of a six-membered aromatic ring containing two nitrogen atoms, with substituents at the 2-position (chloro), 3-position (methyl), and 5-position (iodo). This specific arrangement imparts distinct electronic properties to the molecule, facilitating its participation in a wide range of chemical reactions. The chloro group at the 2-position is particularly noteworthy, as it can undergo nucleophilic substitution reactions, allowing for further functionalization. Similarly, the iodo group at the 5-position is susceptible to cross-coupling reactions, which are widely employed in organic synthesis.

In recent years, Pyrazine, 2-chloro-5-iodo-3-methyl- (CAS No. 2385987-24-4) has been extensively studied for its potential applications in pharmaceutical development. One of the most promising areas of research involves its use in the synthesis of antiviral and anticancer agents. The pyrazine core is a common motif in many bioactive compounds, and its derivatives have shown remarkable efficacy against various diseases. For instance, studies have demonstrated that compounds incorporating this scaffold exhibit inhibitory effects on viral proteases and kinases, making them promising candidates for antiviral therapies.

Moreover, the iodo substituent in Pyrazine, 2-chloro-5-iodo-3-methyl- (CAS No. 2385987-24-4) has been leveraged in the development of radiolabeled compounds for diagnostic purposes. Radioisotope labeling is a critical technique in modern medicine, enabling researchers to track biological processes and develop targeted therapies. The ability to introduce an iodine atom into a molecule allows for its subsequent labeling with radioactive isotopes such as Iodine-125 or Iodine-131. These labeled compounds are used in imaging techniques like positron emission tomography (PET) and single-photon emission computed tomography (SPECT), providing valuable insights into disease mechanisms and treatment responses.

The synthetic utility of Pyrazine, 2-chloro-5-iodo-3-methyl-(CAS No. 2385987244) extends beyond pharmaceutical applications. It has also been utilized in materials science and agrochemical research. For example, derivatives of this compound have been explored as precursors for conductive polymers and organic semiconductors. These materials are integral to the development of flexible electronics and advanced sensors. Additionally, modifications of the pyrazine ring have led to the discovery of novel herbicides and fungicides that offer improved efficacy and environmental safety.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of Pyrazine, 2-chloro-(CAS No.)-(Methyl)-3-(Iodo)-5-(Chloro). The development of transition metal-catalyzed cross-coupling reactions has enabled efficient functionalization at specific positions on the pyrazine ring. These reactions often proceed under mild conditions and with high selectivity, making them ideal for large-scale synthesis. Furthermore, green chemistry principles have been incorporated into synthetic protocols to minimize waste and reduce environmental impact.

The pharmacological properties of Pyrazine derivatives continue to be a subject of intense investigation. Researchers are exploring various modifications to optimize bioactivity and pharmacokinetic profiles. For instance, studies have focused on enhancing solubility and metabolic stability by introducing hydrophilic or lipophilic groups at strategic positions on the molecule. Additionally, computational modeling techniques have been employed to predict binding affinities and identify potential drug candidates more efficiently.

In conclusion, Pyrazine, 2-chloro-(CAS No.)-(Methyl)-3-(Iodo)-5-(Chloro) represents a cornerstone in modern chemical research with far-reaching implications across multiple disciplines. Its unique structural features make it an exceptionally valuable intermediate for synthesizing biologically active compounds with therapeutic potential. As research progresses, it is anticipated that new applications will continue to emerge, further solidifying its importance in both academic and industrial settings.